Cas no 1804802-38-7 (6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1804802-38-7
• MF: C₈H₉F₃N₂O₄S
• MW: 286.228271245956
• CID: 4813631
• Update Time: 2025-10-29

6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C8H9F3N2O4S/c1-4-7(18(12,14)15)5(17-8(9,10)11)3-6(13-4)16-2/h3H,1-2H3,(H2,12,14,15)
• InChI Key： OVWIIIQJZDLGQU-UHFFFAOYSA-N
• SMILES： S(C1=C(C=C(N=C1C)OC)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.3
• Topological Polar Surface Area: 99.9

Additional information on 6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide

Introduction to 6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804802-38-7)

6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804802-38-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of 6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide is characterized by a pyridine ring substituted with a methoxy group at the 6-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide has shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in cancer cells is attributed to the unique structural features of the molecule, particularly the trifluoromethoxy group, which enhances its ability to interact with specific cellular targets.

The pharmacokinetic profile of 6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide has also been extensively studied. Research indicates that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. These properties are crucial for its potential use in long-term therapeutic regimens for conditions such as chronic inflammation and cancer.

Safety and toxicity studies have shown that 6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide is well-tolerated at therapeutic doses. Preclinical studies in animal models have not reported significant adverse effects, suggesting a favorable safety profile. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide has been optimized to improve yield and purity. A recent publication in Organic Letters described a novel synthetic route that involves a series of well-defined steps, including nucleophilic substitution, sulfonation, and methylation reactions. This optimized synthesis method ensures high purity and consistency in the production of the compound, which is essential for its use in pharmaceutical applications.

In conclusion, 6-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804802-38-7) is a promising compound with significant potential in the treatment of inflammatory diseases and cancer. Its unique molecular structure confers specific biological activities that make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in clinical settings.